Methyl 5-cyano-2-(2-methoxyethoxy)benzoate

• Molecular Formula: C12H13NO4
• Molecular Weight: 235.24 g/mol
• IUPAC Name: methyl 5-cyano-2-(2-methoxyethoxy)benzoate
• InChI: InChI=1S/C12H13NO4/c1-15-5-6-17-11-4-3-9(8-13)7-10(11)12(14)16-2/h3-4,7H,5-6H2,1-2H3
• InChI Key: ASZZBZRQVQKJBM-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=C(C=C1)C#N)C(=O)OC

Description

Methyl 5-cyano-2-(2-methoxyethoxy)benzoate is a useful research compound. Its molecular formula is C12H13NO4 and its molecular weight is 235.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 5-cyano-2-hydroxybenzoate (Astatech, 3.0 g, 16.9 mmol), 1-bromo-2-methoxyethane (2.6 g, 18.6 mmol), and K2CO3 (2.3 g, 16.9 mmol) were mixed in 25 mL of DMF and heated at 60° C. for 48 hours. The reaction was diluted with 100 mL of EtOAc washed with water, brine, dried with MgSO4 and the solvent removed to provide the title compound. 1H NMR (300 MHz, CHLOROFORM-D) δ ppm 3.46 (s, 3H) 3.79-3.84 (m, 2H) 3.90 (s, 3H) 4.23-4.28 (m, 2H) 7.07 (d, J=8.82 Hz, 1H) 7.72 (dd, J=8.65, 2.20 Hz, 1H) 8.11 (d, J=2.37 Hz, 1H). MS (DCI/NH3) m/z 236.0 (M+H)+.